Cas no 1805240-77-0 (Methyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate)

• Product Name: Methyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate
• CAS No: 1805240-77-0
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4862046
• Update Time: 2025-10-28

Methyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-4-3-5(8(11)12)6(10)7(13-4)9(14)15-2/h3,8H,1-2H3
• InChI Key： PUGHINAHLDOWLK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N=C(C)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate

Methyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate (CAS No. 1805240-77-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate, identified by its CAS number 1805240-77-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a bromo substituent and a difluoromethyl group, make it an invaluable building block for medicinal chemists.

The molecular structure of Methyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate encompasses a pyridine core, which is a common scaffold in many pharmacologically relevant compounds. The pyridine ring is substituted at the 3-position with a bromo atom, which enhances its reactivity and allows for further functionalization. Additionally, the 4-position features a difluoromethyl group, a moiety known for its ability to improve metabolic stability and binding affinity to biological targets. The 6-position is methylated, contributing to the overall electronic properties of the molecule.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting central nervous system (CNS) disorders. Compounds containing the pyridine core have shown promise in this area due to their ability to cross the blood-brain barrier and interact with specific neurotransmitter receptors. Methyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate has been utilized in several synthetic routes aimed at creating new scaffolds for CNS-active drugs. For instance, it has been employed in the development of novel antipsychotic and antidepressant agents, where the bromo and difluoromethyl groups play critical roles in modulating pharmacological activity.

The pharmaceutical industry has also explored the use of this compound in the synthesis of anti-inflammatory drugs. Inflammatory pathways are closely linked to various chronic diseases, including arthritis and autoimmune disorders. The structural features of Methyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate allow for modifications that can target specific enzymes involved in inflammation, such as cyclooxygenases (COX) and lipoxygenases (LOX). By incorporating this intermediate into drug candidates, researchers aim to develop more effective and selective anti-inflammatory therapies.

Moreover, the compound's versatility makes it a valuable tool in drug discovery libraries. Pharmaceutical companies often screen large collections of molecules to identify potential lead compounds for further development. Methyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate has been incorporated into such libraries due to its unique structural attributes and potential biological activity. Its presence allows for the exploration of diverse chemical space, increasing the likelihood of identifying novel therapeutic agents with optimized pharmacokinetic and pharmacodynamic properties.

The synthesis of Methyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by bromination and introduction of the difluoromethyl group. The final step involves esterification to yield the desired carboxylate derivative. Each step is carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In academic research, Methyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its structural complexity provides an excellent platform for investigating transition metal-catalyzed reactions, such as cross-coupling reactions, which are widely employed in drug synthesis. Researchers have leveraged this compound to explore novel catalytic systems that could improve efficiency and sustainability in pharmaceutical manufacturing.

The impact of this compound extends beyond academia and industry settings. It has also found applications in materials science, where its unique electronic properties make it suitable for use in organic electronic devices. For example, derivatives of Methyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate have been investigated as components in organic light-emitting diodes (OLEDs) and photovoltaic cells. These applications underscore the broad utility of this versatile intermediate.

3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate are promising. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is likely to remain a cornerstone in pharmaceutical development. Its role in creating innovative drug candidates for CNS disorders, inflammatory diseases, and other conditions highlights its importance in modern medicinal chemistry.